Cas no 51575-85-0 (3-Heptyne, 7-chloro-)
3-Heptyne, 7-chloro- structure
Product Name:3-Heptyne, 7-chloro-
CAS No:51575-85-0
MF:C7H11Cl
MW:130.615241289139
CID:377803
PubChem ID:142856
Update Time:2025-04-19
3-Heptyne, 7-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 3-Heptyne, 7-chloro-
- 7-CHLORO-3-HEPTYNE
- 7-chlorohept-3-yne
- 3-Heptyne,7-chloro
- 51575-85-0
- NFSWUGZOVBYRKR-UHFFFAOYSA-N
- DTXSID80199527
- SCHEMBL936156
- AKOS006275643
- 7-chloro-hept-3-yne
- FT-0640007
-
- Inchi： 1S/C7H11Cl/c1-2-3-4-5-6-7-8/h2,5-7H2,1H3
- InChI Key： NFSWUGZOVBYRKR-UHFFFAOYSA-N
- SMILES： ClCCCC#CCC
Computed Properties
- Exact Mass: 130.05500
- Monoisotopic Mass: 130.0549280g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 93.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.9921 (estimate)
- Boiling Point: 189.49°C (estimate)
- Refractive Index: 1.4517
- PSA: 0.00000
- LogP: 2.41880
3-Heptyne, 7-chloro- Customs Data
- HS CODE：2903299090
- Customs Data：
China Customs Code:
2903299090Overview:
HS: 2903299090. Unsaturated chlorinated derivatives of other acyclic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903299090 other unsaturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3-Heptyne, 7-chloro- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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